3-(4-ethoxyphenyl)-N'-(2-furylmethylene)-1H-pyrazole-5-carbohydrazide

• IUPAC Name: 3-(4-ethoxyphenyl)-N-[(E)-furan-2-ylmethylideneamino]-1H-pyrazole-5-carboxamide
• InChI: InChI=1S/C17H16N4O3/c1-2-23-13-7-5-12(6-8-13)15-10-16(20-19-15)17(22)21-18-11-14-4-3-9-24-14/h3-11H,2H2,1H3,(H,19,20)(H,21,22)/b18-11+
• InChI Key: NPSFJWKNBVIRGR-WOJGMQOQSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NNC(=C2)C(=O)NN=CC3=CC=CO3
• Isomeric SMILES: CCOC1=CC=C(C=C1)C2=NNC(=C2)C(=O)N/N=C/C3=CC=CO3
• Molecular Formula: C17H16N4O3
• Molecular Weight: 324.33 g/mol

Description

3-(4-ethoxyphenyl)-N'-(2-furylmethylene)-1H-pyrazole-5-carbohydrazide, also known as EFP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. EFP belongs to the class of pyrazole carbohydrazides and has been studied for its anti-inflammatory, antioxidant, and anticancer properties.

Mechanism of Action

The mechanism of action of 3-(4-ethoxyphenyl)-N'-(2-furylmethylene)-1H-pyrazole-5-carbohydrazide is not fully understood, but studies have suggested that it exerts its effects by modulating various signaling pathways. In cancer cells, this compound has been shown to induce apoptosis by upregulating the expression of pro-apoptotic genes and downregulating the expression of anti-apoptotic genes. Inflammation is regulated by various cytokines, and this compound has been shown to reduce the levels of pro-inflammatory cytokines such as TNF-α and IL-6. This compound's antioxidant properties are thought to be due to its ability to scavenge free radicals and inhibit lipid peroxidation.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. In cancer cells, this compound has been shown to inhibit cell proliferation, induce apoptosis, and inhibit angiogenesis. Inflammation is a complex process that involves the activation of various signaling pathways, and this compound has been shown to inhibit the activation of NF-κB and MAPK signaling pathways. This compound's antioxidant properties can help protect against oxidative stress-induced damage, which is implicated in the development of various diseases.

Advantages and Limitations for Lab Experiments

3-(4-ethoxyphenyl)-N'-(2-furylmethylene)-1H-pyrazole-5-carbohydrazide has several advantages for lab experiments, including its high yield and purity, ease of synthesis, and potential therapeutic applications. However, this compound's limitations include its limited solubility in water, which can affect its bioavailability, and its potential toxicity at high concentrations.

Future Directions

There are several future directions for 3-(4-ethoxyphenyl)-N'-(2-furylmethylene)-1H-pyrazole-5-carbohydrazide research, including its potential use as a therapeutic agent in cancer, inflammation, and oxidative stress-related diseases. Further studies are needed to elucidate the mechanism of action of this compound and to optimize its pharmacokinetic properties. Additionally, the development of this compound derivatives with improved solubility and bioavailability could enhance its therapeutic potential.
Conclusion
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound's anti-inflammatory, antioxidant, and anticancer properties make it a promising candidate for the development of novel therapeutic agents. Further studies are needed to fully understand this compound's mechanism of action and to optimize its pharmacokinetic properties.

Synthesis Methods

3-(4-ethoxyphenyl)-N'-(2-furylmethylene)-1H-pyrazole-5-carbohydrazide can be synthesized using a straightforward method that involves the reaction of 4-ethoxybenzaldehyde, 2-furfural, and pyrazole-5-carbohydrazide in the presence of a catalyst. The resulting product is a yellow crystalline powder with a high yield and purity.

Scientific Research Applications

3-(4-ethoxyphenyl)-N'-(2-furylmethylene)-1H-pyrazole-5-carbohydrazide has been studied for its potential therapeutic applications in various fields, including cancer, inflammation, and oxidative stress. In cancer research, this compound has shown promising results in inhibiting tumor growth and inducing apoptosis in cancer cells. Inflammation is a crucial factor in the development of various diseases, and this compound has been shown to possess anti-inflammatory properties by reducing the levels of inflammatory cytokines. This compound has also been studied for its antioxidant properties, which can help protect against oxidative stress-induced damage.